Cas no 186595-57-3 (2-fluoro-6-(4-methyl-1-piperazinyl)-Benzaldehyde)

• Product Name: 2-fluoro-6-(4-methyl-1-piperazinyl)-Benzaldehyde
• CAS No: 186595-57-3
• MF: C₁₂H₁₅FN₂O
• MW: 222.258706331253
• CID: 1108216
• PubChem ID: 12083007
• Update Time: 2025-04-20

2-fluoro-6-(4-methyl-1-piperazinyl)-Benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(4-methyl-1-piperazinyl)-Benzaldehyde
• 2-fluoro-6-(4-methyl-1-piperazinyl)Benzaldehyde
• 2-fluoro-6-(4-methylpiperazin-1-yl)benzaldehyde
• 186595-57-3
• SCHEMBL1740639
• DB-065574

• Inchi： 1S/C12H15FN2O/c1-14-5-7-15(8-6-14)12-4-2-3-11(13)10(12)9-16/h2-4,9H,5-8H2,1H3
• InChI Key： JGHMLZKNTBZPQC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 222.11684127g/mol
• Monoisotopic Mass: 222.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.6Ų